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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight of 1-(3-
Chlorophenyl)cyclopropanecarbonitrile, a compound of interest in pharmaceutical
synthesis. The information is presented to be a clear and concise resource for laboratory and
research applications.

Molecular Composition and Weight

The molecular formula for 1-(3-Chlorophenyl)cyclopropanecarbonitrile is C1o0HsCIN.[1][2][3]
The molecular weight is a sum of the atomic weights of its constituent atoms.

To calculate the molecular weight, the number of atoms of each element is multiplied by the
element's atomic weight. The standard atomic weights for Carbon, Hydrogen, Chlorine, and
Nitrogen are approximately:

e Carbon (C): 12.011 amu[4][5][6]
e Hydrogen (H): 1.008 amu[7][8][9]

e Chlorine (CI): 35.453 amu[10][11]
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e Nitrogen (N): 14.007 amu[12][13]

The calculation based on the molecular formula is detailed in the table below.

Atomic Weight Total Weight

Element Symbol Count

(amu) (amu)
Carbon C 10 12.011 120.11
Hydrogen H 8 1.008 8.064
Chlorine Cl 1 35.453 35.453
Nitrogen N 1 14.007 14.007
Total 177.634

The calculated molecular weight of 1-(3-Chlorophenyl)cyclopropanecarbonitrile is 177.634
g/mol . This value is consistent with commercially available product specifications, which list the
molecular weight as 177.6 g/mol or 177.63 g/mol .[1][14]

Experimental Protocols

The determination of molecular weight for a known chemical structure like 1-(3-
Chlorophenyl)cyclopropanecarbonitrile is a theoretical calculation based on standard
atomic weights established by IUPAC. Experimental verification can be performed using mass
spectrometry, which would provide a mass-to-charge ratio confirming the calculated molecular
mass. However, for the purpose of this guide, detailed experimental protocols for mass
spectrometry are not included as the focus is on the foundational molecular weight.

Logical Relationships in Molecular Weight
Calculation

The relationship between a chemical formula and its molecular weight is a direct summation, as
illustrated by the diagram below. This workflow is fundamental to stoichiometry and other core
chemical calculations.
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Molecular Weight Calculation Workflow

Molecular Formula
C10HsCIN

l

Identify Constituent Elements

(C,H, CI,N)
Determine Atom Count Obtain Standard Atomic Weights
C:10,H:8,Cl:1,N: 1 (from Periodic Table)

Calculate Total Weight for Each Element
(Count * Atomic Weight)

Sum Elemental Weights

Final Molecular Weight
177.634 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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